Tungsten-based nanoparticles as contrast agents for liver tumor detection using dual-energy computed tomography†
Biomaterials Science Pub Date: 2023-10-20 DOI: 10.1039/D3BM01068F
Abstract
Dual-energy computed tomography (DECT) is a commonly used imaging technique for detecting and diagnosing liver cancer. Currently, it is performed using clinically approved iodinated small molecule contrast agents (CAs). However, these iodinated CAs have several drawbacks, including sub-optimal contrast generation and contra-indication in patients with renal insufficiency. Herein, we synthesized tungsten-based CAs (i.e., WO3−x NPs) with excellent biocompatibility and investigated their effectiveness in DECT imaging. WO3−x NPs significantly enhanced the contrast between liver tumors and normal liver tissues as indicated by in vivo DECT imaging. Furthermore, WO3−x NPs exhibited excellent biocompatibility and minimal systemic toxicity. This study introduces a novel class of CAs for DECT and presents a promising method for accurate early diagnosis of liver tumors.
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